Cas no 1804713-13-0 (2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine)

• Product Name: 2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine
• CAS No: 1804713-13-0
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• CID: 4852548
• Update Time: 2025-05-20

2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C6H4BrF3N2/c7-4-3(5(9)10)2(8)1-12-6(4)11/h1,5H,(H2,11,12)
• InChI Key： FLJFJSKOLFUYSG-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NC=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine

Professional Introduction to 2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1804713-13-0)

2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine, a compound with the CAS number 1804713-13-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical research and drug development. This compound, characterized by its unique structural features, including an amino group, bromine substitution, and two fluorine atoms at the 4th and 5th positions, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong> difluoromethyl group in the molecule is particularly noteworthy, as it is a common pharmacophore found in many active pharmaceutical ingredients (APIs) due to its ability to enhance metabolic stability and binding affinity. The presence of both< strong> bromine and< strong> fluorine atoms also contributes to the compound's versatility, allowing for further functionalization through cross-coupling reactions and other synthetic methodologies. These attributes make 2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine a compelling candidate for exploring new therapeutic agents.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds for their potential applications in medicine. The< strong> fluoropyridine core structure is well-documented for its role in medicinal chemistry, particularly in the design of kinase inhibitors and other small-molecule drugs. The specific substitution pattern of 2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine aligns with this trend, as it provides a scaffold that can be readily modified to target specific biological pathways.

One of the most exciting areas of research involving this compound is its application in oncology. Studies have demonstrated that fluorinated pyridines can exhibit potent antitumor activity by interfering with key signaling pathways involved in cancer cell proliferation and survival. The< strong> amino group in 2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine allows for further derivatization, enabling researchers to fine-tune the molecule's properties for optimal biological activity. For instance, linking this compound to other pharmacophores through< strong> cross-coupling reactions has yielded promising results in preclinical studies.

The< strong> bromine atom present in the molecule serves as an excellent handle for synthetic transformations. It can be readily exchanged with other functional groups using palladium-catalyzed reactions, such as Suzuki or Heck couplings, which are widely employed in drug discovery. This flexibility makes 2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine a valuable building block for constructing more complex molecules with tailored biological activities.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For example, researchers have explored its utility in developing antiviral agents. The unique electronic properties of fluorinated pyridines can influence the binding affinity of small molecules to viral enzymes, making them effective inhibitors. The combination of< strong> amino ,< strong> bromine , and< strong> difluoromethyl groups provides a rich scaffold for designing molecules that can disrupt viral replication cycles.

The synthesis of 2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine involves multi-step organic transformations that highlight the compound's synthetic complexity. The introduction of fluorine atoms, particularly at the 4th and 5th positions, requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as metal-halogen exchange and electrochemical fluorination have been employed to achieve these objectives. These synthetic strategies not only underscore the compound's challenge but also demonstrate the cutting-edge methodologies used in modern pharmaceutical chemistry.

The growing interest in fluorinated compounds has also led to advancements in computational chemistry and drug design algorithms. These tools are increasingly being used to predict the biological activity of molecules like 2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine before they are synthesized experimentally. By leveraging machine learning models trained on large datasets of bioactive compounds, researchers can identify optimal substitution patterns and predict potential drug candidates with higher accuracy.

In conclusion, 2-Amino-3-bromo-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1804713-13-0) represents a significant advancement in pharmaceutical research due to its unique structural features and versatile synthetic applications. Its potential applications in oncology and antiviral therapy are particularly promising, as highlighted by recent studies exploring its derivatives. As the field of medicinal chemistry continues to evolve, compounds like this will play an increasingly important role in the discovery and development of novel therapeutic agents.